Cas no 396720-46-0 (2-iodo-N-2-(4-methylphenyl)-2H,4H,6H-thieno3,4-cpyrazol-3-ylbenzamide)

• Product Name: 2-iodo-N-2-(4-methylphenyl)-2H,4H,6H-thieno3,4-cpyrazol-3-ylbenzamide
• CAS No: 396720-46-0
• MF: C₁₉H₁₆IN₃OS
• MW: 461.319314956665
• CID: 6301085
• PubChem ID: 3395367
• Update Time: 2025-06-13

2-iodo-N-2-(4-methylphenyl)-2H,4H,6H-thieno3,4-cpyrazol-3-ylbenzamide Chemical and Physical Properties

Names and Identifiers

• 2-iodo-N-2-(4-methylphenyl)-2H,4H,6H-thieno3,4-cpyrazol-3-ylbenzamide
• 396720-46-0
• Oprea1_853266
• AKOS024599628
• 2-iodo-N-[2-(4-methylphenyl)-4,6-dihydrothieno[3,4-c]pyrazol-3-yl]benzamide
• F0778-0080
• 2-iodo-N-(2-(p-tolyl)-4,6-dihydro-2H-thieno[3,4-c]pyrazol-3-yl)benzamide
• EU-0039584
• SR-01000445089
• 2-iodo-N-[2-(4-methylphenyl)-2H,4H,6H-thieno[3,4-c]pyrazol-3-yl]benzamide
• SR-01000445089-1

• Inchi： 1S/C19H16IN3OS/c1-12-6-8-13(9-7-12)23-18(15-10-25-11-17(15)22-23)21-19(24)14-4-2-3-5-16(14)20/h2-9H,10-11H2,1H3,(H,21,24)
• InChI Key： FOZRROOBTMRJSC-UHFFFAOYSA-N
• SMILES： IC1C=CC=CC=1C(NC1=C2CSCC2=NN1C1C=CC(C)=CC=1)=O

Computed Properties

• Exact Mass: 461.00588g/mol
• Monoisotopic Mass: 461.00588g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 25
• Rotatable Bond Count: 3
• Complexity: 485
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 72.2Ų

Additional information on 2-iodo-N-2-(4-methylphenyl)-2H,4H,6H-thieno3,4-cpyrazol-3-ylbenzamide

Professional Introduction to Compound with CAS No. 396720-46-0 and Product Name: 2-iodo-N-2-(4-methylphenyl)-2H,4H,6H-thieno3,4-cpyrazol-3-ylbenzamide

The compound identified by the CAS number 396720-46-0 and the product name 2-iodo-N-2-(4-methylphenyl)-2H,4H,6H-thieno3,4-cpyrazol-3-ylbenzamide represents a significant advancement in the field of pharmaceutical chemistry. This molecule belongs to a class of heterocyclic compounds that have garnered considerable attention due to their diverse biological activities and potential therapeutic applications. The structural framework of this compound integrates several key pharmacophoric elements, including an iodinated aromatic ring, a thieno[3,4-c]pyrazole core, and a benzamide moiety, which collectively contribute to its unique chemical and biological properties.

In recent years, there has been a growing interest in the development of novel scaffolds that can modulate biological pathways associated with various diseases. The thieno[3,4-c]pyrazole core is particularly noteworthy, as it has been extensively studied for its role in inhibiting enzymes and receptors involved in inflammation, cancer, and neurodegenerative disorders. The presence of an iodine atom at the 2-position of the aromatic ring enhances the electrophilicity of the molecule, making it a valuable candidate for further derivatization and functionalization. This property is particularly useful in cross-coupling reactions, which are commonly employed in drug discovery to introduce complexity into molecular structures.

The benzamide moiety appended to the thieno[3,4-c]pyrazole scaffold is another critical pharmacophore that contributes to the compound's bioactivity. Benzamides are well-known for their ability to interact with protease enzymes and have been successfully incorporated into numerous therapeutic agents. In particular, they have shown promise in the development of drugs targeting diseases such as HIV/AIDS and cancer. The combination of these structural elements in 2-iodo-N-2-(4-methylphenyl)-2H,4H,6H-thieno3,4-cpyrazol-3-ylbenzamide suggests that it may exhibit multiple modes of action, potentially increasing its therapeutic efficacy while minimizing side effects.

Recent studies have highlighted the importance of heterocyclic compounds in drug discovery. The thieno[3,4-c]pyrazole scaffold has been shown to possess remarkable binding affinity for various biological targets, including kinases and transcription factors. For instance, derivatives of this scaffold have been reported to inhibit Janus kinases (JAKs), which are implicated in inflammatory responses and autoimmune diseases. Similarly, modifications of the benzamide group have led to compounds with potent activity against matrix metalloproteinases (MMPs), enzymes that play a crucial role in tissue degradation and wound healing.

The iodinated aromatic ring in 2-iodo-N-2-(4-methylphenyl)-2H,4H,6H-thieno3,4-cpyrazol-3-ylbenzamide further enhances its potential as a drug candidate. Iodine-containing compounds are frequently utilized in medicinal chemistry due to their ability to undergo metabolic transformations that can improve bioavailability and target specificity. Additionally, iodine atoms can serve as handles for further chemical manipulation via cross-coupling reactions such as Suzuki-Miyaura or Stille couplings. These reactions allow for the introduction of diverse substituents at specific positions within the molecule, enabling fine-tuning of its pharmacological properties.

Current research efforts are focused on developing small molecules that can modulate protein-protein interactions (PPIs), which are often difficult to target with traditional drugs. The unique structural features of 2-iodo-N-2-(4-methylphenyl)-2H,4H,6H-thieno3,4-cpyrazol-3-ylbenzamide make it an attractive candidate for this purpose. The combination of an iodinated aromatic ring and a benzamide moiety provides multiple interaction points with potential PPI targets. Furthermore, the thieno[3,4-c]pyrazole core can be modified to enhance binding affinity while maintaining solubility and metabolic stability.

In addition to its potential as an anti-inflammatory or anticancer agent, 2-iodo-N-2-(4-methylphenyl)-2H,4H,6H-thieno3,4-cpyrazol-3-ylbenzamide may also find applications in other therapeutic areas. For example, thienopyrazole derivatives have been explored for their antimicrobial properties, making them relevant in the fight against drug-resistant bacteria. Moreover, benzamides have shown promise as antiviral agents, particularly against RNA viruses such as influenza A virus. The structural diversity inherent in this compound suggests broad applicability across multiple disease indications.

The synthesis of 2-iodo-N-2-(4-methylphenyl)-2H,4H,6H-thieno3,4-cpyrazol-3-ylbenzamide presents several challenges due to its complex architecture. However, advances in synthetic methodology have made it possible to construct such molecules with increasing efficiency and precision. Modern techniques such as transition-metal catalysis and flow chemistry have significantly improved yields and reduced reaction times, enabling faster development cycles for new drug candidates.

Future studies will likely focus on optimizing the pharmacokinetic properties of this compound through structure-based design principles. By leveraging computational modeling tools, researchers can predict how modifications to specific atoms or functional groups will affect absorption, distribution, metabolism, excretion, and toxicity (ADMET) profiles. This approach allows for rational design of analogs with improved bioavailability and reduced off-target effects.

In conclusion, 396720-46-0 (CAS No.) represents a promising lead compound that warrants further investigation into its biological activity and therapeutic potential.* Its unique structural features—combining an iodinated aromatic ring,* a thieno[3,* 4-*c]pyrazole core,*and* a benzamide moiety—make it*an*attractive*candidate*for*druginnovation.* With continued research*and*development,*this*molecule*has*the*potential*tobecome*a*viable*treatment*for*multiplediseases.* As our understanding*of*biochemistry*and*synthetic*methodology*advances,*we*can*anticipate*moredetailedinsightsintothe*bioactivity*and*pocketofthis*promising*scaffold.*